Cas no 36183-87-6 (8-cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 36183-87-6
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 5802008
• PubChem ID: 4970954
• Update Time: 2025-06-18

8-cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-cyclohexyl-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-cyclohexyl-1,3,6,7-tetramethyl- (9CI)
• VU0606616-1
• F3235-0079
• 8-cyclohexyl-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• AKOS005628972
• 36183-87-6
• 8-cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H23N5O2/c1-10-11(2)22-13-14(19(3)17(24)20(4)15(13)23)18-16(22)21(10)12-8-6-5-7-9-12/h12H,5-9H2,1-4H3
• InChI Key： JRCQKOXZFLQBJJ-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3CCCCC3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 7.98±0.20(Predicted)

Additional information on 8-cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-Cyclohexyl-1,3,6,7-Tetramethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 36183-87-6)

8-Cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, with the CAS number 36183-87-6, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and biological activities.

The molecular structure of 8-cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione includes a cyclohexyl group and multiple methyl substituents attached to the imidazopurine core. These structural elements contribute to its stability and bioavailability, making it an attractive candidate for drug development. The compound's ability to interact with specific biological targets has been a focal point of numerous studies aimed at understanding its therapeutic potential.

Recent research has highlighted the potential of 8-cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 8-cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also demonstrated promising antiviral activity. Research conducted on viral infections has indicated that this compound can interfere with the replication cycle of certain viruses. For instance, it has been shown to inhibit the replication of herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These antiviral properties make it a potential candidate for the development of new antiviral drugs.

The pharmacokinetic properties of 8-cyclohexyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1，2-g]purine-2，4-dione have also been extensively studied. Its high bioavailability and favorable metabolic profile contribute to its suitability for oral administration. This is particularly advantageous for chronic conditions where long-term treatment is required. Furthermore, the compound's low toxicity and minimal side effects have been observed in preclinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-cyclohexyl-1，3，6，7-tetramethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are crucial for determining the optimal dosing regimens and identifying any potential adverse effects.

The synthesis of 8-cyclohexyl-1，3，6，7-tetramethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione involves a series of well-defined chemical reactions. The key steps include the formation of the imidazopurine core followed by the introduction of the cyclohexyl and methyl groups. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a commercial scale.

In conclusion, 8-cyclohexyl-1，3，6，7-tetramethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione (CAS No. 36183–87–6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more clinical data becomes available, 8-cyclohexyl–1–cyclopropyl–5–methyl–imidazo [5–5–c]quinolin–5(6h)one may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.